4-(6-{4-[(3-methoxyphenyl)sulfonyl]-1-piperazinyl}-4-pyrimidinyl)morpholine

• IUPAC Name: 4-[6-[4-(3-methoxyphenyl)sulfonylpiperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H25N5O4S/c1-27-16-3-2-4-17(13-16)29(25,26)24-7-5-22(6-8-24)18-14-19(21-15-20-18)23-9-11-28-12-10-23/h2-4,13-15H,5-12H2,1H3
• InChI Key: KBHZDYPGKBNDKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C19H25N5O4S
• Molecular Weight: 419.5 g/mol

Description

4-(6-{4-[(3-methoxyphenyl)sulfonyl]-1-piperazinyl}-4-pyrimidinyl)morpholine is a chemical compound with potential therapeutic applications. This compound is commonly referred to as a small molecule inhibitor and has been studied for its ability to inhibit certain enzymes and proteins in the body. In

Scientific Research Applications

This compound has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been found to inhibit certain enzymes and proteins in the body, which can lead to the suppression of tumor growth and inflammation. Additionally, it has been studied for its potential use in treating neurological disorders, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-(6-{4-[(3-methoxyphenyl)sulfonyl]-1-piperazinyl}-4-pyrimidinyl)morpholine involves the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a role in cell signaling pathways. By inhibiting these enzymes, this compound can suppress tumor growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of certain enzymes and proteins in the body, which can lead to the suppression of tumor growth and inflammation. Additionally, this compound has been shown to have potential therapeutic effects in treating neurological disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(6-{4-[(3-methoxyphenyl)sulfonyl]-1-piperazinyl}-4-pyrimidinyl)morpholine in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit certain enzymes and proteins in the body, and its potential use in treating neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for expertise in organic chemistry.

Future Directions

There are several future directions for research on 4-(6-{4-[(3-methoxyphenyl)sulfonyl]-1-piperazinyl}-4-pyrimidinyl)morpholine. One direction is to further explore its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Another direction is to investigate its mechanism of action in more detail, including its effects on specific kinases and cell signaling pathways. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis method for 4-(6-{4-[(3-methoxyphenyl)sulfonyl]-1-piperazinyl}-4-pyrimidinyl)morpholine involves several steps. The first step involves the synthesis of the pyrimidine ring, followed by the synthesis of the piperazine ring. The two rings are then combined to form the final compound. The synthesis of this compound is a complex process that requires skill and knowledge in organic chemistry.